Cas no 2092000-25-2 (8-Fluoroquinoline-5-carbonitrile)

• Product Name: 8-Fluoroquinoline-5-carbonitrile
• CAS No: 2092000-25-2
• MF: C₁₀H₅FN₂
• MW: 172.15850520134
• CID: 5524240
• PubChem ID: 134128566
• Update Time: 2025-08-05

8-Fluoroquinoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroquinoline-5-carbonitrile
• 5-Quinolinecarbonitrile, 8-fluoro-

• Inchi： 1S/C10H5FN2/c11-9-4-3-7(6-12)8-2-1-5-13-10(8)9/h1-5H
• InChI Key： DTKFYJAYGVKKEN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C#N)C=CC=2F)C=CC=1

Computed Properties

• Exact Mass: 172.04367633g/mol
• Monoisotopic Mass: 172.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 330.5±22.0 °C(Predicted)
• pka: 0.10±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Fluoroquinoline-5-carbonitrile

8-Fluoroquinoline-5-carbonitrile (CAS No. 2092000-25-2): A Comprehensive Overview

8-Fluoroquinoline-5-carbonitrile (CAS No. 2092000-25-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. This article provides a detailed overview of 8-Fluoroquinoline-5-carbonitrile, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

8-Fluoroquinoline-5-carbonitrile is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom at the 1-position. The presence of a fluorine atom at the 8-position and a cyano group at the 5-position imparts unique chemical and physical properties to this molecule. The fluorine substitution enhances the lipophilicity and metabolic stability of the compound, while the cyano group contributes to its reactivity and potential for forming hydrogen bonds. These properties make 8-Fluoroquinoline-5-carbonitrile an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 8-Fluoroquinoline-5-carbonitrile can be achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of 8-fluoroanthranilic acid with malononitrile, followed by cyclization under appropriate conditions. Another approach involves the reaction of 8-fluorobenzaldehyde with malononitrile in the presence of a base, followed by cyclization to form the quinoline ring. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

8-Fluoroquinoline-5-carbonitrile has been studied for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. In antimicrobial studies, this compound has shown potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics. In cancer research, 8-Fluoroquinoline-5-carbonitrile has demonstrated selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. Additionally, it has been found to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent.

Clinical Applications and Research

The potential clinical applications of 8-Fluoroquinoline-5-carbonitrile are being actively explored through preclinical studies and early-stage clinical trials. In preclinical studies using animal models, this compound has shown promising results in reducing tumor growth and improving survival rates in various cancer models. Furthermore, it has demonstrated efficacy in treating bacterial infections in animal models of sepsis and pneumonia. These findings have paved the way for further clinical evaluation.

In recent clinical trials, 8-Fluoroquinoline-5-carbonitrile has been tested for its safety and efficacy in humans. Early results have shown that it is well-tolerated with minimal side effects. Ongoing Phase II trials are currently evaluating its therapeutic potential in specific indications such as lung cancer and multidrug-resistant bacterial infections. The results from these trials are anticipated to provide valuable insights into the clinical utility of this compound.

Mechanism of Action

The mechanism of action of 8-Fluoroquinoline-5-carbonitrile is multifaceted and involves multiple cellular targets. One key mechanism is its ability to inhibit topoisomerase II, an essential enzyme involved in DNA replication and repair. By disrupting DNA integrity, this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to modulate signaling pathways involved in inflammation and immune response, contributing to its anti-inflammatory effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 8-Fluoroquinoline-5-carbonitrile holds great promise for advancing our understanding of its therapeutic potential. Future studies will focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, combination therapy approaches involving this compound with other drugs may further improve treatment outcomes.

In conclusion, 8-Fluoroquinoline-5-carbonitrile (CAS No. 2092000-25-2) is a promising compound with diverse biological activities and potential clinical applications. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for drug development in various therapeutic areas. Continued research efforts will undoubtedly lead to new discoveries and advancements in the field.